Cas no 123334-15-6 (1H-Indole-3-methanol,hydrate (1:?))

1H-Indole-3-methanol, hydrate (1:?) is a hydrated derivative of indole-3-methanol, a naturally occurring compound found in cruciferous vegetables. This chemical is of significant interest in biochemical and pharmaceutical research due to its role as a precursor or intermediate in the synthesis of bioactive molecules, including indole alkaloids and auxins. The hydrate form enhances stability and solubility, making it suitable for experimental applications requiring precise handling. Its structural features, such as the indole ring and hydroxyl group, facilitate interactions with biological targets, particularly in studies related to plant growth regulation and potential therapeutic agents. The exact stoichiometry of hydration (1:?) may vary, allowing flexibility in formulation for specific research needs. This compound is valued for its purity, reproducibility, and utility in organic synthesis and mechanistic studies.
1H-Indole-3-methanol,hydrate (1:?) structure
123334-15-6 structure
Product Name:1H-Indole-3-methanol,hydrate (1:?)
CAS No:123334-15-6
MF:C9H11NO2
MW:165.189142465591
CID:214732
PubChem ID:147722
Update Time:2025-07-02

1H-Indole-3-methanol,hydrate (1:?) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-methanol,hydrate (1:?)
    • 1H-Indol-3-ylmethanol hydrate
    • INDOLE-3-CARBINOL HYDRATE
    • indol-3-ylmethan-1-ol,hydrate
    • indole-3-carbinol hydrate, AldrichCPR
    • 1216609-93-6
    • INDOLE-3-CARBINOLHYDRATE
    • (1H-Indol-3-yl)methanol hydrate
    • 1H-indol-3-ylmethanol;hydrate
    • 123334-15-6
    • (1H-Indol-3-yl)methanol xhydrate
    • SCHEMBL63995
    • I-0100
    • A805057
    • DTXSID50153979
    • 1H-indol-3-ylmethanol,hydrate
    • Inchi： 1S/C9H9NO.H2O/c11-6-7-5-10-9-4-2-1-3-8(7)9;/h1-5,10-11H,6H2;1H2
    • InChI Key： OMEVEHLSJRKSEF-UHFFFAOYSA-N
    • SMILES： OCC1=CNC2C=CC=CC1=2.O

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37Ų

Experimental Properties

  • Melting Point: 92 °C
  • Boiling Point: 360.6 °C at 760 mmHg
  • Flash Point: 171.9 °C
  • PSA: 45.25000
  • LogP: 1.59590

1H-Indole-3-methanol,hydrate (1:?) Security Information

  • Hazard Category Code： 36/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：0-6°C

1H-Indole-3-methanol,hydrate (1:?) Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-3-methanol,hydrate (1:?) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CDS013625-1G
indole-3-carbinol hydrate
 123334-15-6 Aldrich
1G
 735.61 2021-05-17

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